Cas no 37717-21-8 (Flurocitabine)
Flurocitabine structure
Product Name:Flurocitabine
CAS No:37717-21-8
MF:C9H10FN3O4
MW:243.191805362701
CID:54750
PubChem ID:3034016
Update Time:2025-04-18
Flurocitabine Chemical and Physical Properties
Names and Identifiers
-
- Flurocitabine
- 5-Fluoro-2,2'-cyclocytidine
- 5-Fluor-2,2'-cyclocytidin
- 5-fluoro-arabino-2,2'-anhydro-cytidine
- 5-fluoro-arabino-O2,O2'-cyclocytidine
- AAFC
- fluoroancitabine
- Fluorocitabin
- Ro-21-0702
- Cyclo FC
- FLUROCITABINE [USAN]
- Flurocitabine [USAN:INN]
- FLUROCITABINE [INN]
- Ro-210702
- Flurocitabina
- CHEMBL472561
- (2R,4R,5R,6S)-11-fluoro-4-(hydroxymethyl)-10-imino-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-5-ol
- 6H-FURO(2',3';4,5)OXAZOLO(3,2-A)PYRIMIDINE-2-METHANOL, 7-FLUORO-2,3,3A,9A-TETRAHYDRO-3-HYDROXY-6-IMINO-, (2R-(2.ALPHA.,3.BETA.,3A.BETA.,9A.BETA.))-
- Flurocitabina [INN-Spanish]
- Flurocitabinum [INN-Latin]
- 37717-21-8
- 2,2'-Anhydroarabino-5-fluorocytosine
- DTXSID401317496
- 6H-Furo(2',3';4,5)oxazolo(3,2-a)pyrimidine-2-methanol, 7-fluoro-2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-, (2R-(2alpha,3beta,3abeta,9abeta))-
- 2,2'-ANHYDRO-5-FLUORO-1-.BETA.-D-ARABINOFURANOSYLCYTOSINE
- Anhydro-ara-5-fluorocytidine
- Flurocitabine (USAN/INN)
- Q27270066
- Cytosine, 2,2'-anhydroarabino-5-fluoro-
- HY-106218
- SCHEMBL4607
- EINECS 253-638-9
- 5'-fluorocyclocytidine
- ANHYDRO-ARABINOSYL-5-FLUORO-CYTOSINE
- 6H-FURO(2',3':4,5)OXAZOLO(3,2-A)PYRIMIDINE-2-METHANOL, 7-FLUORO-2,3,3A,9A-TETRAHYDRO-3-HYDROXY-6-IMINO-, (2R,3R,3AS,9AR)-
- Ro 21-0702
- NSC 166641
- 89TPE33M27
- 5-Fluorocyclocytidine; 5'-Fluorocyclocytidine
- D04233
- NSC-166641
- Flurocitabinum
- 2,2'-Anhydro-5-fluoro-1-beta-D-arabinofuranosylcytosine
- 6H-Furo(2',3';4,5)oxazolo(3,2-a)pyrimidine-2-methanol, 7-fluoro-2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-, (2R-(2alpha,3beta,3abeta,9abeta))
- 5-fluorocyclocytidine
- NS00057209
- CS-0025335
- (2R,3R,3aS,9aR)-7-Fluoro-2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-6H-furo(2',3':4,5)oxazolo(3,2-a)pyrimidine-2-methanol
- AKOS040748368
- 5-F-Anhydro-ara-C hydrochloride
- BRN 0891648
- UNII-89TPE33M27
-
- Inchi: 1S/C9H10FN3O4/c10-3-1-13-8-6(5(15)4(2-14)16-8)17-9(13)12-7(3)11/h1,4-6,8,11,14-15H,2H2/t4-,5-,6+,8-/m1/s1
- InChI Key: PAYBYKKERMGTSS-MNCSTQPFSA-N
- SMILES: FC1C(=N)N=C2N(C=1)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)O2
Computed Properties
- Exact Mass: 243.06600
- Monoisotopic Mass: 243.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.1
- Topological Polar Surface Area: 98.4A^2
Experimental Properties
- Density: 2.11
- Boiling Point: 391.7°Cat760mmHg
- Flash Point: 190.7°C
- Refractive Index: 1.813
- PSA: 100.59000
- LogP: -1.38700
Flurocitabine Related Literature
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Tara Kinnear,Thomas M. S. Wolever,Agnes M. Murphy,J. Alan Sullivan,Qiang Liu,Benoit Bizimungu Food Funct. 2011 2 438
-
Orla Nazarko,Allison Schoofs,Rene C. Van Acker,Martin H. Entz,Doug Derksen,Gary Martens,Todd Andrews Pestic. Outlook 2002 13 116
-
M. Soledade C. Pedras,Mohammad Hossain Org. Biomol. Chem. 2006 4 2581
-
4. Optical anisotropies of para-halogenated polystyrenes and related moleculesEnrique Saiz,Ulrich W. Suter,Paul J. Flory J. Chem. Soc. Faraday Trans. 2 1977 73 1538
-
Jin Wang,William D. Marshall,Donald S. Gamble Analyst 1996 121 289
37717-21-8 (Flurocitabine) Related Products
- 36963-54-9( )
- 37697-53-3(7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol;formic Acid)
- 791011-73-9(6H-Furo[2,3:4,5]oxazolo[3,2-a]pyrimidin-3-ol,7-fluoro-2,3,3a,9a-tetrahydro-6-imino-2-methyl-,[2R-(2alpha,3bta,3abta,9abta)]-(9CI))
- 31698-14-3(Ancitabine)
- 53758-33-1(Dodecanoic acid,[2,3,3a,9a-tetrahydro-6-imino-3-[(1-oxododecyl)oxy]-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-2-yl]methylester, monohydrochloride, [2R-(2a,3b,3ab,9ab)]- (9CI))
- 40505-45-1(6h-furo[2',3'_4,5]oxazolo[3,2-a]pyrimidine-2-methanol, 7-fluoro-2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-, Monohydrochloride)
- 10212-25-6(Ancitabine hydrochloride)
- 32659-29-3(6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-ol,2-(chloromethyl)-2,3,3a,9a-tetrahydro-6-imino-, hydrochloride (1:1),(2S,3S,3aS,9aR)-)
- 53758-27-3(Octadecanoic acid, 2,3,3a,9a-tetrahydro-2-(hydroxymethyl)-6-imino-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-yl ester, monohydrochloride,[2R-(2a,3b,3ab,9ab)]- (9CI))
- 53758-26-2(Tetradecanoicacid,2,3,3a,9a-tetrahydro-2-(hydroxymethyl)-6-imino-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-ylester, monohydrochloride, [2R-(2a,3b,3ab,9ab)]- (9CI))
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